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For Researchers, Scientists, and Drug Development Professionals: A Comparative Analysis of

Pigment Durability

This guide provides a detailed comparison of the lightfastness of C.I. 12085 (Pigment Red 4)

against established industry-standard red pigments. The lightfastness, or the resistance of a

colorant to fade or change color upon exposure to light, is a critical attribute in the stability and

long-term efficacy of photosensitive formulations. This document presents quantitative data,

detailed experimental protocols, and visual workflows to aid in the selection of appropriate

colorants for research and development applications.

Comparative Lightfastness Data
The lightfastness of pigments is commonly evaluated using the Blue Wool Scale, an eight-step

scale where a rating of 1 indicates very poor lightfastness and 8 signifies excellent

lightfastness.[1][2][3][4][5] The following table summarizes the lightfastness ratings for C.I.

12085 and selected benchmark red pigments.
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Pigment C.I. Name
Chemical
Class

Blue Wool
Scale Rating

Notes

C.I. 12085 Pigment Red 4 Monoazo 6[6][7]

Tends to darken

upon exposure.

Some sources

indicate

variability in

ratings (4-7).[6]

[8]

Quinacridone

Magenta
Pigment Red 122 Quinacridone 7-8[9][10][11]

Generally

exhibits excellent

lightfastness,

though some

conflicting ASTM

reports exist.[12]

[13][14][15]

Naphthol Red Pigment Red 112 Naphthol AS 6-7[16][17]

Considered to

have very good

lightfastness, but

performance can

vary by

manufacturer.

[18][19][20]

Cadmium Red Pigment Red 108
Cadmium

Selenosulfide
7-8[21][22][23]

Consistently

demonstrates

excellent

lightfastness.[21]

[22][23][24][25]

Experimental Protocols for Lightfastness Testing
The data presented in this guide is benchmarked against standardized testing methodologies,

primarily ASTM D4303 and ISO 105-B02. These protocols ensure reproducible and

comparable results.
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ASTM D4303: Standard Test Methods for Lightfastness
of Colorants Used in Artists' Materials[26][27][28][29][30]
This standard outlines several methods for accelerated lightfastness testing to simulate indoor

exposure.

Test Method C (Xenon-Arc Exposure):[26][27]

Apparatus: A xenon-arc test chamber equipped with filters to simulate daylight through

window glass.[26]

Irradiance: Typically controlled at a specific wavelength, for example, 0.35 W/m²/nm at 340

nm.[26]

Exposure Cycle: Continuous light exposure.

Relative Humidity: Maintained at a constant level, commonly 55 ± 5%.[26]

Black Panel Temperature: Controlled to a specified temperature.[26]

Evaluation: Color change is measured using a spectrophotometer or colorimeter before

and after exposure. The difference is calculated as ΔE* using the CIE 1976 Lab* color

difference equation.[27][28] The lightfastness is then categorized based on the magnitude

of this color change.

ISO 105-B02: Textiles — Tests for colour fastness — Part
B02: Colour fastness to artificial light: Xenon arc fading
lamp test[31][32][33][34][35]
This international standard is widely used for determining the color fastness of textiles and

other materials to an artificial light source that simulates natural daylight.

Apparatus: A xenon arc fading lamp test chamber.[29]

Light Source: A filtered xenon arc lamp to be representative of natural daylight (D65).[30]
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Reference Materials: A set of eight Blue Wool reference fabrics with known lightfastness are

exposed simultaneously with the test specimens.[31][30]

Procedure: A portion of each test specimen and the Blue Wool references are covered. The

samples are then exposed to the xenon arc light under controlled conditions of temperature

and humidity.[5]

Evaluation: The exposure is continued until a specified color change is observed on the test

specimen or one of the Blue Wool references. The lightfastness rating of the specimen is

determined by comparing which of the Blue Wool references shows a similar degree of

fading.[4][31] This is often assessed visually using a Grey Scale for assessing change in

colour.[32]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for lightfastness testing based on the

principles of ASTM D4303 and ISO 105-B02.
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Caption: Generalized workflow for lightfastness testing.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Materials Technology Limited [drb-mattech.co.uk]

2. hibiscus-plc.co.uk [hibiscus-plc.co.uk]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1669069?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669069?utm_src=pdf-custom-synthesis
http://www.drb-mattech.co.uk/uv%20blue%20wool.html
https://hibiscus-plc.co.uk/blue-wool-scale-and-the-light-fastness-of-ink/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. UV Weathering | Blue Wool & Grey Scale [uvweathering.com]

4. Blue Wool Scale - Wikipedia [en.wikipedia.org]

5. vichem.vn [vichem.vn]

6. Pigment Red 4 for Industry – Reliable Supplier | Fineland Chem [finelandchem.com]

7. Pigment Red 4 - SY Chemical Co., Ltd. [sypigment.com]

8. Pigment red 4|Fast Red R|CAS No.2814-77-9 [xcolorpigment.com]

9. Pigment red 122 (pr122) - ORGANIC PIGMENT RED - L COLOR [l-color.com]

10. dimacolor.com [dimacolor.com]

11. epsilonpigments.com [epsilonpigments.com]

12. Quinacridone Red 122 Pigment for Plastic Coating and Painting - Excellent Lightfastness
for Coatings [tdd-global.com]

13. painted-pigments.fandom.com [painted-pigments.fandom.com]

14. PR122 | Quinacridone Magenta | Pigment red | Under The Brush [underthebrush.com]

15. Color Spotlight: Quinacridone Magenta (PR122) – Idyll Sketching [idyllsketching.com]

16. mgraham.com [mgraham.com]

17. kromaacrylics.com [kromaacrylics.com]

18. Color Spotlight: Permanent Red (PR112) – Idyll Sketching [idyllsketching.com]

19. handprint.com [handprint.com]

20. specialchem.com [specialchem.com]

21. dartecor.com [dartecor.com]

22. handprint.com [handprint.com]

23. tinywatercolorart.com [tinywatercolorart.com]

24. PR108 Cadmium Red, watercolor pigment – Single Pigment Swatches
[watercolordragons.com]

25. paintlist.com [paintlist.com]

26. micomlab.com [micomlab.com]

27. store.astm.org [store.astm.org]

28. store.astm.org [store.astm.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

http://www.uvweathering.com/uv_scale.html
https://en.wikipedia.org/wiki/Blue_Wool_Scale
https://vichem.vn/en/blue-wool-scale-the-gold-standard-for-assessing-color-fastness-in-industry/
https://www.finelandchem.com/pigment-red-4/
https://www.sypigment.com/pigment-red-4.html
http://www.xcolorpigment.com/pigment-red-4.html
https://l-color.com/pigments/tds/?color387.html
http://www.dimacolor.com/product_detail_en/id/129.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-122-ECR12209.html
https://www.tdd-global.com/mall/quinacridone-red-122-pigment-for-plastic-coating-and-painting-excellent-lightfastness-for-coatings.html
https://www.tdd-global.com/mall/quinacridone-red-122-pigment-for-plastic-coating-and-painting-excellent-lightfastness-for-coatings.html
https://painted-pigments.fandom.com/wiki/PR122
https://underthebrush.com/pigment/PR122
https://www.idyllsketching.com/2022/04/30/color-spotlight-purple-magenta-pr122/
https://mgraham.com/acrylic-paints/naphthol-red-120/
https://kromaacrylics.com/products/naphthol-light-red-1
https://www.idyllsketching.com/2023/12/16/color-spotlight-permanent-red-pr112/
https://www.handprint.com/HP/WCL/litetest.html
https://www.specialchem.com/coatings/product/aarbor-colorants-corporation-naphthol-red-pigment-pr-112
https://www.dartecor.com/product-page/cadmium-red-light-pr108
https://www.handprint.com/HP/WCL/waterr.html
https://tinywatercolorart.com/products/cadmium-red-pr108
https://watercolordragons.com/pigments/pr108_cadmium_red
https://watercolordragons.com/pigments/pr108_cadmium_red
https://www.paintlist.com/paint/dry-pigments/121276
https://www.micomlab.com/micom-testing/astm-d4303/
https://store.astm.org/d4303-99.html
https://store.astm.org/d4303-10r16.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


29. ISO 105-B02 Colour fastness test for textiles -Bench-top Xenon Test Chamber
[sonacme.com]

30. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

31. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]

32. wewontech.com [wewontech.com]

To cite this document: BenchChem. [Lightfastness Benchmark: C.I. 12085 Versus Industry
Standard Red Pigments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669069#benchmarking-the-lightfastness-of-c-i-
12085-against-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.sonacme.com/m/news/240.html
https://www.sonacme.com/m/news/240.html
https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://www.ri.se/en/expertise-areas/services/colour-fastness-to-artificial-light-according-to-ss-en-iso-105-b02
https://www.wewontech.com/testing-standards/190125061.pdf
https://www.benchchem.com/product/b1669069#benchmarking-the-lightfastness-of-c-i-12085-against-industry-standards
https://www.benchchem.com/product/b1669069#benchmarking-the-lightfastness-of-c-i-12085-against-industry-standards
https://www.benchchem.com/product/b1669069#benchmarking-the-lightfastness-of-c-i-12085-against-industry-standards
https://www.benchchem.com/product/b1669069#benchmarking-the-lightfastness-of-c-i-12085-against-industry-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669069?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

